Cas no 898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene)
898771-09-0 structure
Product Name:3-(3,4-Dimethylbenzoyl)thiophene
CAS No:898771-09-0
MF:C13H12OS
MW:216.298782348633
MDL:MFCD07699030
CID:878465
PubChem ID:24723401
Update Time:2025-04-19
3-(3,4-Dimethylbenzoyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dimethylphenyl)-thiophen-3-ylmethanone
- 3-(3,4-DIMETHYLBENZOYL)THIOPHENE
- (3,4-Dimethylphenyl)(thiophen-3-yl)methanone
- AKOS009500663
- 898771-09-0
- DTXSID50641841
- MFCD07699030
- 3-(3,4-Dimethylbenzoyl)thiophene
-
- MDL: MFCD07699030
- Inchi: 1S/C13H12OS/c1-9-3-4-11(7-10(9)2)13(14)12-5-6-15-8-12/h3-8H,1-2H3
- InChI Key: IQMJFXWAOQVFJM-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C1C=CC(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 216.06088618g/mol
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.3
3-(3,4-Dimethylbenzoyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202336-1g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202336-2g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202336-5g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362463-1 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB362463-2 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| Matrix Scientific | 107113-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 1g |
$517.00 | 2023-09-05 | |
| Matrix Scientific | 107113-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 2g |
$739.00 | 2023-09-05 | |
| Matrix Scientific | 107113-5g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 5g |
$1412.00 | 2023-09-05 | |
| abcr | AB362463-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362463-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1398.60 | 2025-04-15 |
3-(3,4-Dimethylbenzoyl)thiophene Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene) Related Products
- 31926-65-5( )
- 898771-12-5(3-(3,5-DIMETHYLBENZOYL)THIOPHENE)
- 898771-06-7(3-(2,6-DIMETHYLBENZOYL)THIOPHENE)
- 896618-58-9( )
- 1468-83-3(3-Acetylthiophene)
- 896618-59-0( )
- 896618-60-3(3-(2,5-DIMETHYLBENZOYL)THIOPHENE)
- 6453-99-2(Methanone,phenyl-3-thienyl-)
- 57248-36-9(Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-)
- 57248-16-5(Methanone, bis(2,5-dimethyl-3-thienyl)-)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent